Cas no 102928-38-1 (3-Iodo-1,2-benzenedicarboxylic Acid 1,2-Dimethyl Ester)

• Product Name: 3-Iodo-1,2-benzenedicarboxylic Acid 1,2-Dimethyl Ester
• CAS No: 102928-38-1
• MF: C₁₀H₉IO₄
• MW: 320.080535650253
• MDL: MFCD02710435
• CID: 1137294
• PubChem ID: 2326127
• Update Time: 2025-09-21

3-Iodo-1,2-benzenedicarboxylic Acid 1,2-Dimethyl Ester Chemical and Physical Properties

Names and Identifiers

• Dimethyl 3-iodobenzene-1,2-dicarboxylate
• DIMETHYL 3-IODOPHTHALATE
• AC1M5CM8
• 3-iodo-phthalic acid dimethyl ester
• ACMC-20m5vm
• 3-Jod-phthalsaeure-dimethylester
• 1,2-Benzenedicarboxylic acid, 3-iodo-, dimethyl ester
• SureCN1097335
• CTK0G7323
• 3-iodophthalic acid dimethyl ester
• DTXSID50368107
• AS-9848
• Z56796499
• AKOS030229459
• ULNMLTNBMOVVPA-UHFFFAOYSA-N
• CEA92838
• MFCD02710435
• DB-084151
• SR-01000029803-1
• 1,2-Benzenedicarboxylic acid, 3-iodo-, 1,2-dimethyl ester
• SCHEMBL1097335
• 102928-38-1
• 3-Iodo-1,2-benzenedicarboxylic Acid 1,2-Dimethyl Ester
• SR-01000029803

• MDL： MFCD02710435
• Inchi： 1S/C10H9IO4/c1-14-9(12)6-4-3-5-7(11)8(6)10(13)15-2/h3-5H,1-2H3
• InChI Key： ULNMLTNBMOVVPA-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C(=O)OC)=C1C(=O)OC

Computed Properties

• Exact Mass: 319.95407
• Monoisotopic Mass: 319.95456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Color/Form: NA
• Density: 1.7±0.1 g/cm3
• Boiling Point: 315.5±27.0 °C at 760 mmHg
• Flash Point: 310.3±30.1 °C
• PSA: 52.6

3-Iodo-1,2-benzenedicarboxylic Acid 1,2-Dimethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters